N-(5-acetamido-2-methoxyphenyl)-2-(5-(4-fluorophenyl)isoxazol-3-yl)acetamide

• IUPAC Name: N-(5-acetamido-2-methoxyphenyl)-2-[5-(4-fluorophenyl)-1,2-oxazol-3-yl]acetamide
• InChI: InChI=1S/C20H18FN3O4/c1-12(25)22-15-7-8-18(27-2)17(9-15)23-20(26)11-16-10-19(28-24-16)13-3-5-14(21)6-4-13/h3-10H,11H2,1-2H3,(H,22,25)(H,23,26)
• InChI Key: FLFGUQAKPOMMIQ-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)NC1=CC(=C(C=C1)OC)NC(=O)CC2=NOC(=C2)C3=CC=C(C=C3)F
• Molecular Formula: C20H18FN3O4
• Molecular Weight: 383.4 g/mol

Description

N-(5-acetamido-2-methoxyphenyl)-2-(5-(4-fluorophenyl)isoxazol-3-yl)acetamide, commonly known as AM404, is a synthetic compound that has been extensively studied for its potential therapeutic applications. AM404 was first discovered in 1993 and has since been found to have a wide range of effects on the body, including analgesic, anti-inflammatory, and neuroprotective properties.

Scientific Research Applications

Antipsychotic Potential and Behavioral Studies

A study explored the antipsychotic-like profile of certain compounds in behavioral animal tests, highlighting compounds that do not interact with dopamine receptors, a common target of antipsychotic drugs. This research indicates the potential of structurally related compounds in developing new therapeutic agents for psychiatric conditions (Wise et al., 1987).

Herbicide Metabolism and Carcinogenicity

Another study focused on the metabolism of chloroacetamide herbicides in human and rat liver microsomes, discussing the carcinogenic potential of these compounds and their metabolic activation pathway. This research provides insights into the environmental and health impacts of related chemical structures (Coleman et al., 2000).

Antitumor Activity

Research on a novel synthesized compound showed potent antitumor activity against various cancer cells, highlighting the role of disrupting microtubule assembly in inducing apoptosis. This demonstrates the potential of related compounds in cancer therapy (Wu et al., 2009).

Green Synthesis

A study on the green synthesis of N-(3-Amino-4-methoxyphenyl)acetamide, an intermediate for the production of azo disperse dyes, illustrates the importance of environmentally friendly synthesis methods for such compounds, impacting industrial processes and sustainability (Zhang Qun-feng, 2008).

Anti-inflammatory Activity

Research on derivatives of N-(3-chloro-4-flurophenyl)-2-(5-((3-(4-hydroxy-2, 2-dimethyl-2,3-dihydrobenzofuran-5-yl)-1-phenyl-1H-pyrazol-4-yl)methylene)-4-oxo-2-thioxothiazolidin-3-yl) acetamide showed significant anti-inflammatory activity, indicating the potential of related compounds in developing new anti-inflammatory agents (Sunder et al., 2013).